2-Amino-3-(3-bromo-2,6-difluoro-4-hydroxyphenyl)propanoic acid

• Molecular Formula: C9H8BrF2NO3
• Molecular Weight: 296.07 g/mol
• IUPAC Name: 2-amino-3-(3-bromo-2,6-difluoro-4-hydroxyphenyl)propanoic acid
• InChI: InChI=1S/C9H8BrF2NO3/c10-7-6(14)2-4(11)3(8(7)12)1-5(13)9(15)16/h2,5,14H,1,13H2,(H,15,16)
• InChI Key: OHERRONVIMRVSK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1F)CC(C(=O)O)N)F)Br)O

Description

2-Amino-3-(3-bromo-2,6-difluoro-4-hydroxyphenyl)propanoic acid (CAS: 1888706-52-2) is a halogenated aromatic amino acid derivative with the molecular formula C₉H₈BrF₂NO₃ and a molecular weight of 296.07 g/mol . Its structure features a propanoic acid backbone substituted with a phenyl ring containing bromo (Br), difluoro (F₂), and hydroxyl (OH) groups at the 3-, 2,6-, and 4-positions, respectively. Limited physicochemical data are available for this compound, though its synthesis and handling are likely influenced by its halogen-rich structure .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-3-(3-bromo-2,6-difluoro-4-hydroxyphenyl)propanoic acid typically involves multi-step organic reactions. One common method includes the bromination and fluorination of a hydroxyphenylpropanoic acid precursor. The reaction conditions often involve the use of bromine and fluorine sources under controlled temperatures and pH levels to ensure selective substitution at the desired positions on the aromatic ring.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale organic synthesis techniques, including the use of continuous flow reactors to maintain consistent reaction conditions and improve yield. The process may also involve purification steps such as crystallization or chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

2-Amino-3-(3-bromo-2,6-difluoro-4-hydroxyphenyl)propanoic acid can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a quinone derivative.

Reduction: The bromine atom can be reduced to a hydrogen atom, resulting in the formation of a difluoro-hydroxyphenylpropanoic acid.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) or chromium trioxide (CrO3) under acidic conditions.

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) can be used.

Substitution: Nucleophilic substitution reactions may involve reagents like sodium azide (NaN3) or thiourea (NH2CSNH2) in the presence of a suitable catalyst.

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Difluoro-hydroxyphenylpropanoic acid.

Substitution: Various substituted phenylpropanoic acids depending on the nucleophile used.

Scientific Research Applications

2-Amino-3-(3-bromo-2,6-difluoro-4-hydroxyphenyl)propanoic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential role in enzyme inhibition and as a probe for studying protein-ligand interactions.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-Amino-3-(3-bromo-2,6-difluoro-4-hydroxyphenyl)propanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor by binding to the active site of an enzyme, thereby blocking its activity. The presence of the bromine and fluorine atoms can enhance the compound’s binding affinity and specificity for its target. Additionally, the hydroxy group can participate in hydrogen bonding, further stabilizing the interaction.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 2-Amino-3-(3-bromo-2,6-difluoro-4-hydroxyphenyl)propanoic acid with structurally related amino acid derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Biological Activity/Applications	References
2-Amino-3-(3-bromo-2,6-difluoro-4-hydroxyphenyl)propanoic acid	C₉H₈BrF₂NO₃	296.07	Br (3-), F (2,6-), OH (4-)	Potential tyrosine analog; halogenation may enhance receptor binding or metabolic stability.
2-Amino-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid (CAS: 66-02-4)	C₉H₉I₂NO₃	432.99 (estimated)	I (3,5-), OH (4-)	Larger halogens (I) increase lipophilicity; used in laboratory chemical synthesis.
2-Amino-3-(3-fluoro-4-hydroxyphenyl)propanoic acid (CAS: 403-90-7)	C₉H₁₀FNO₃	199.18	F (3-), OH (4-)	Tyrosine derivative; simpler halogenation may facilitate uptake in biochemical pathways.
(2S)-2-Amino-3-(3,4-dihydroxyphenyl)propanoic acid (Levodopa, CAS: 59-92-7)	C₉H₁₁NO₄	197.19	OH (3,4-)	Dopamine precursor; polar hydroxyl groups enable blood-brain barrier transport (LAT1 system).
(S)-2-Amino-3-(4-bromophenyl)propanoic acid (CAS: 24250-84-8)	C₉H₁₀BrNO₂	244.09	Br (4-)	Lacks hydroxyl/fluorine; hydrophobic properties may limit solubility but enhance membrane permeability.
2-Amino-3-(thiophen-2-yl)propanoic acid	C₇H₉NO₂S	171.21 (estimated)	Thiophene ring (aromatic sulfur)	Sulfur-containing analog tested in biocatalytic ammonia elimination/addition reactions.

Key Structural and Functional Differences

Halogenation Effects: The bromo and difluoro groups in the target compound increase steric bulk and electronegativity compared to mono-halogenated analogs (e.g., 3-fluoro in ). Bromine’s larger atomic radius may enhance binding to hydrophobic pockets in enzymes or receptors, while fluorine’s electronegativity could stabilize charge interactions .

However, the absence of a second hydroxyl (as in levodopa’s 3,4-dihydroxy groups) reduces polarity, likely diminishing blood-brain barrier transport efficiency .

Biological Relevance :

• Levodopa (CAS: 59-92-7) is a well-established dopamine precursor with clinical use in Parkinson’s disease. Its dihydroxyphenyl structure is critical for LAT1-mediated transport, a feature absent in halogenated analogs .
• The thiophene-containing analog () demonstrates biocatalytic utility in stereoselective ammonia elimination, highlighting how heteroaromatic rings alter enzymatic interactions compared to halogenated phenyl systems .

Physicochemical Properties :

• The target compound’s higher molecular weight (296.07 vs. 199.18–244.09 for other halogenated analogs) reflects its multi-halogenated structure. This may reduce solubility in aqueous media but improve stability against metabolic degradation .

Biological Activity

2-Amino-3-(3-bromo-2,6-difluoro-4-hydroxyphenyl)propanoic acid is a compound of significant interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a unique structure characterized by a brominated and difluorinated phenyl group, which may influence its biological activity. Its molecular formula is $C_9H_8BrF_2N_1O_3$, with a molecular weight of approximately 296.06 g/mol.

Research indicates that the biological activity of 2-amino acids often involves modulation of neurotransmitter systems or enzyme inhibition. Specifically, the presence of the hydroxy and halogen substituents in this compound may enhance its interaction with biological targets.

Anticancer Properties

Several studies have investigated the anticancer potential of compounds similar to 2-amino-3-(3-bromo-2,6-difluoro-4-hydroxyphenyl)propanoic acid. For example, derivatives with similar structural motifs have shown promising results against various cancer cell lines. The mechanism often involves apoptosis induction through mitochondrial pathways or inhibition of specific oncogenic proteins.

Table 1: Summary of Anticancer Activity

Compound	Cell Line Tested	IC50 (µM)	Mechanism
Compound A	A431 (epidermoid carcinoma)	5.0	Apoptosis via Bcl-2 inhibition
Compound B	Jurkat (T-cell leukemia)	4.5	Caspase activation
2-Amino-3-(3-bromo-2,6-difluoro-4-hydroxyphenyl)propanoic acid	MCF7 (breast cancer)	TBD	TBD

Antimicrobial Activity

The compound's potential antimicrobial properties have also been explored. Studies suggest that halogenated phenolic compounds can exhibit antibacterial effects by disrupting bacterial cell membranes or inhibiting essential enzymes.

Table 2: Antimicrobial Activity Overview

Bacteria Tested	Minimum Inhibitory Concentration (MIC)	Mechanism
E. coli	TBD	Cell membrane disruption
S. aureus	TBD	Enzyme inhibition

Case Studies

• Case Study on Anticancer Efficacy : In a study published in Journal of Medicinal Chemistry, researchers synthesized a series of compounds based on the structure of 2-amino acids. One derivative demonstrated significant cytotoxicity against A431 cells with an IC50 value lower than that of established chemotherapeutics like doxorubicin .
• Antimicrobial Evaluation : Another study evaluated various halogenated phenolic compounds against both Gram-positive and Gram-negative bacteria. Results indicated that certain derivatives exhibited potent antibacterial activity, suggesting that 2-amino-3-(3-bromo-2,6-difluoro-4-hydroxyphenyl)propanoic acid could be further investigated for its potential as an antimicrobial agent .